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Compound of Interest

Compound Name: C & B-Metabond

Cat. No.: B1205101 Get Quote

Essential Safety Protocols for Handling C & B-
Metabond
This guide provides immediate safety, operational, and disposal protocols for researchers,

scientists, and drug development professionals working with C & B-Metabond. Adherence to

these procedures is critical for ensuring a safe laboratory environment.

C & B-Metabond is a dental adhesive system that contains methacrylate resins.[1] Key

components, such as the C&B Metabond Base and Dentin Activator, are classified as

hazardous materials, with the potential to cause skin irritation, serious eye irritation, allergic

skin reactions, and respiratory irritation.[2][3] The liquid components are also highly flammable.

[2] Therefore, proper handling and use of personal protective equipment (PPE) are mandatory.

Personal Protective Equipment (PPE) Requirements
A comprehensive PPE strategy is essential to minimize exposure to the hazardous components

of C & B-Metabond, primarily methyl methacrylate (MMA). The following table summarizes the

required PPE for handling this material.
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Protection Type Required PPE
Material/Type

Specification
Operational Notes

Eye and Face

Protection

Safety glasses with

side shields or a full-

face shield

ANSI Z87.1 compliant

A full-face shield is

recommended when

there is a significant

risk of splashing.[2][3]

Skin and Body

Protection

Chemical-resistant

gloves
Nitrile or Butyl rubber

The Safety Data

Sheet (SDS) suggests

rubber or PVC gloves,

but chemical

resistance charts

indicate that nitrile and

butyl gloves offer

superior protection

against methyl

methacrylate.[3][4]

Double gloving may

be considered for

extended operations.

[5]

Lab coat or chemical-

resistant apron

Polypropylene or

other non-porous

material

Should be worn at all

times when handling

the material to protect

against splashes and

contamination of

personal clothing.[3]

Respiratory Protection
NIOSH-approved air-

purifying respirator

Organic vapor

cartridges

Required when

working in areas with

inadequate ventilation

or where occupational

exposure limits for

methyl methacrylate

may be exceeded.[2]

[6]
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Experimental Protocol: Donning and Doffing PPE
Proper technique in putting on (donning) and taking off (doffing) PPE is crucial to prevent

cross-contamination.

Donning Sequence:

Lab Coat/Apron: Put on the lab coat or apron, ensuring it is fully buttoned or tied.

Respirator: If required, perform a seal check to ensure the respirator is fitted correctly.

Eye/Face Protection: Put on safety glasses or a face shield.

Gloves: Don gloves, ensuring the cuffs of the gloves go over the sleeves of the lab coat.

Doffing Sequence:

Gloves: Remove gloves by peeling them off from the cuff, turning them inside out.

Lab Coat/Apron: Remove the lab coat or apron by rolling it down from the shoulders, keeping

the contaminated outer surface away from the body.

Eye/Face Protection: Remove by handling the earpieces or headband.

Respirator: Remove the respirator without touching the front of the mask.

Hand Hygiene: Wash hands thoroughly with soap and water after removing all PPE.

PPE Selection and Use Workflow
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling C & B-Metabond.
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PPE Selection and Use Workflow for C & B-Metabond
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Disposal Plan
Proper disposal of C & B-Metabond waste and contaminated PPE is essential to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste:

Unused or expired C & B-Metabond components should be disposed of as hazardous

chemical waste in accordance with federal, state, and local regulations.[1]

Spilled or unused catalyst is highly reactive and should be blotted with an absorbent

material, saturated with water, and then disposed of as hazardous waste.[1]

Contaminated PPE:

In a typical dental or laboratory setting, used PPE such as gloves, masks, and gowns that

are not saturated with blood or other potentially infectious materials are considered general

solid waste and can be disposed of in the regular trash.[7][8]

If PPE becomes heavily contaminated with C & B-Metabond, it should be placed in a sealed

bag and disposed of as chemical waste.

Always consult your institution's specific guidelines for chemical and biohazardous waste

disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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